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Compound of Interest

Compound Name: 2-(Benzyloxy)-5-chloropyrazine
CAS No.: 1308649-66-2
Cat. No.: B3046808
Get Quote
. J

Molecule Profile & Strategic Value

2-(Benzyloxy)-5-chloropyrazine is a bifunctional pyrazine scaffold used primarily as an
intermediate in the synthesis of kinase inhibitors and other heterocyclic pharmaceuticals. Its
value lies in its orthogonal reactivity:

» C-5 Position (CI): Highly reactive electrophile for Suzuki-Miyaura coupling or Buchwald-
Hartwig amination.

o C-2 Position (Benzyloxy): Serves as a protected hydroxyl group, which can be deprotected
(hydrogenolysis) to yield the pyrazinone tautomer, a key pharmacophore in various bioactive
molecules.
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Property Specification

CAS Number 1308649-66-2

IUPAC Name 2-(Benzyloxy)-5-chloropyrazine
Molecular Formula C11HsCIN20

Molecular Weight 220.65 g/mol

Appearance White to off-white solid

Solubility Soluble in DCM, DMSO, Ethyl Acetate

N 2,5-Bis(benzyloxy)pyrazine; 2,5-
Key Impurities ] )
Dichloropyrazine

Market Landscape: Suppliers & Pricing

Unlike common reagents like 2,5-dichloropyrazine, the 2-(benzyloxy)-5-chloro derivative is
often a Tier 2 or Tier 3 catalog item, meaning it is frequently "Make-to-Order" rather than "In-
Stock."

Primary Suppliers & Aggregators

Sourcing data indicates limited immediate stock availability. Procurement often requires
engaging custom synthesis houses or specialized aggregators.

. Representative L Estimated Lead

Supplier Category . Availability Status .

Companies Time
o CymitQuimica, )

Catalog Distributors Inquire / Low Stock 2-4 Weeks
Indagoo

Aggregators GuideChem, MolCore  Varies by Vendor 3-6 Weeks
WuXi AppTec, )

Bulk Manufacturers ) Custom Synthesis 6—8 Weeks
Enamine

Estimated Pricing Structure
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Note: Prices are estimates based on market data for substituted chloropyrazines and are

subject to fluctuation.

Estimated Price .
Scale Unit Cost (USDI/g) Notes
Range (USD)

High premium for

Research (1 g) $150 — $350 $150 — $350 _
small aliquots.
) Significant economy
Pilot (10 g) $800 — $1,200 $80 — $120
of scale.
Recommended to
Bulk (100 g+) Quote Only < $50 synthesize in-house at

this scale.

Procurement Strategy: The "Inquire" Trap

Most listings for this CAS display "Inquire” rather than a fixed price. This often signals that the
vendor does not hold physical stock but will synthesize it upon order.

 Recommendation: If you need >10 g, request a Certificate of Analysis (CoA) before purchase
to verify it is not a re-synthesized batch with high lead time.

"Make vs. Buy" Decision Matrix

Due to the high markup on the commercial material, in-house synthesis is often the superior

choice for medicinal chemistry campaigns requiring >5 grams.

Synthesis Workflow (DOT Visualization)

The following diagram outlines the logical flow for synthesizing and utilizing the scaffold.
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w Over-reaction ( .
2,5-Dichloropyrazine (>1.1 eq BnOH) - Impurity:

(Cheap Starting Material) SNAT (1.0 eq BnOH) 'k 2,5-Bis(benzyloxy)pyrazine

THF, 0°C to RT
Pd(PPh3)4 Suzuki Coupling . .
\ Na2Co3 (Ar-B(OH)2) Biaryl Pyrazine
Benzyl Alcohol > 2-(Benzyloxy)-5-chloropyrazine
+ NaH (or KOtBu) k (Target Scaffold)
Deprotection .

Hydrogenolysis

Click to download full resolution via product page

Figure 1: Synthesis pathway and downstream applications. Control of stoichiometry is critical to
avoid the bis-substituted impurity.

Detailed Synthetic Protocol (In-House Production)

Objective: Synthesis of 2-(Benzyloxy)-5-chloropyrazine from 2,5-dichloropyrazine. Scale: 10
mmol (~1.5 g output).

Reagents

e 2,5-Dichloropyrazine (1.49 g, 10 mmol)

e Benzyl alcohol (1.08 g, 10 mmol)

e Sodium Hydride (60% dispersion in oil) (0.44 g, 11 mmol)

e Anhydrous THF (30 mL)

Methodology

¢ Preparation: In a flame-dried round-bottom flask under Argon, suspend NaH (1.1 eq) in
anhydrous THF (20 mL). Cool to 0°C.

o Alkoxide Formation: Add Benzyl alcohol (1.0 eq) dropwise. Stir at 0°C for 30 mins until gas
evolution ceases.
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e Addition: Dissolve 2,5-dichloropyrazine (1.0 eq) in THF (10 mL) and add dropwise to the
alkoxide solution at 0°C.

o Critical Step: Do not add the alkoxide to the pyrazine; the order of addition helps prevent
local excesses that lead to the bis-benzyloxy impurity.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 9:1).

o Workup: Quench with saturated NH4Cl solution. Extract with Ethyl Acetate (3x). Wash
combined organics with brine, dry over Na2SOa, and concentrate.

« Purification: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
The product elutes after the unreacted starting material but before the bis-substituted
byproduct.

Validation Criteria:

e 'H NMR (CDCls): Look for the benzyloxy methylene singlet (~5.4 ppm) and two distinct
pyrazine aromatic protons (singlets at ~8.2 ppm and ~8.4 ppm).

 Yield Target: 65—-75%.

Quality Control & Stability

When sourcing or synthesizing this compound, specific quality attributes must be verified.

Analytical Checkpoints

Test Acceptance Criteria Method

. HPLC (C18, ACN/Water
Purity > 97.0% (Area %)

gradient)
_ 1H NMR, LC-MS (M+H =
Identity Conforms to Structure
221.0)
Residual Solvent < 5000 ppm (THF/EtOAC) GC-Headspace
Water Content <0.5% Karl Fischer
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Stability & Storage

o Benzyl Ether Labile: The benzyl ether is generally stable to basic and oxidative conditions
but is sensitive to strong Lewis acids (e.g., BBr3) and catalytic hydrogenation.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Protect from light to
prevent slow degradation of the pyrazine ring.
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 To cite this document: BenchChem. [Technical Guide: Sourcing and Application of 2-
(Benzyloxy)-5-chloropyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046808/docs#technical-guide-sourcing-and-
application-of-2-benzyloxy-5-chloropyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3046808/docs?utm_src=pdf-body#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808/docs?utm_src=pdf-body#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808/docs#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808/docs#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808/docs#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808/docs#technical-guide-sourcing-and-application-of-2-benzyloxy-5-chloropyrazine
https://www.benchchem.com/product/b3046808?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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